Cas no 40133-09-3 (4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid)

4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid structure

40133-09-3 structure

Product Name:4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid

CAS No:40133-09-3

MF:C₁₁H₁₄O₂S

MW:210.292662143707

MDL:MFCD04054989

CID:331700

PubChem ID:5183659

Update Time:2025-04-19

4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- Cycloocta[b]thiophene-2-carboxylicacid, 4,5,6,7,8,9-hexahydro-
- 4,5,6,7,8,9-Hexahydrocycloocta[b]thiophene-2-carboxylic acid
- MFCD04054989
- AKOS000313745
- EN300-08843
- Z55928912
- 4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-2-carboxylic acid
- 40133-09-3
- VS-06069
- CS-0307849
- G41199
- BBL017337
- 4,5,6,7,8,9-HEXAHYDROCYCLOOCTA[B]THIOPHENE-2-CARBOXYLICACID
- STK443768
- ALBB-000964
- 4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid
- MDL： MFCD04054989
- Inchi： 1S/C11H14O2S/c12-11(13)10-7-8-5-3-1-2-4-6-9(8)14-10/h7H,1-6H2,(H,12,13)
- InChI Key： XKWUEZYMRWQSOI-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC2=C1CCCCCC2

Computed Properties

Exact Mass: 209.063625
Monoisotopic Mass: 209.063625
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.4
XLogP3: 3.8

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 390.0±42.0 °C at 760 mmHg
Flash Point: 189.6±27.9 °C
Refractive Index: 1.576
Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	028313-500mg	4,5,6,7,8,9-Hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3		500mg	3072.0CNY	2021-07-05
Chemenu	CM113148-1g	4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3	95%	1g	$***	2023-05-30
Chemenu	CM113148-1g	4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3	95%	1g	$240	2021-08-06
Chemenu	CM113148-5g	4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3	95%	5g	$720	2021-08-06
Chemenu	CM113148-10g	4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3	95%	10g	$1080	2021-08-06
Matrix Scientific	028313-1g	4,5,6,7,8,9-Hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3		1g	$338.00	2023-09-06
Matrix Scientific	028313-500mg	4,5,6,7,8,9-Hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3		500mg	$289.00	2023-09-06
abcr	AB380379-500 mg	4,5,6,7,8,9-Hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3		500MG	€313.80	2023-02-03
abcr	AB380379-1 g	4,5,6,7,8,9-Hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3		1g	€406.00	2023-04-25
abcr	AB380379-5 g	4,5,6,7,8,9-Hexahydrocycloocta[b]thiophene-2-carboxylic acid	40133-09-3		5g	€1074.00	2023-04-25

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2. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

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3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

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